3-Isopropyl-1-phenyl-1H-pyrazol-5-amine
Overview
Description
“3-Isopropyl-1-phenyl-1H-pyrazol-5-amine” is a biochemical used for proteomics research . Its molecular formula is C12H15N3 and has a molecular weight of 201.27 .
Molecular Structure Analysis
The molecular structure of “this compound” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The Chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones
This research highlights the reactivity of similar pyrazoline derivatives in synthesizing a wide range of heterocyclic compounds, such as pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, spiropyrans, and others. The unique reactivity offers mild reaction conditions for generating versatile cynomethylene dyes from a broad array of precursors, including amines and phenols, underscoring the chemical's significance in heterocyclic and dyes synthesis (Gomaa & Ali, 2020).
Hybrid Catalysts in Synthesis
Hybrid Catalysts for 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones Synthesis
The review covers the application of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, crucial for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. It emphasizes the role of organocatalysts, metal catalysts, and green solvents in the one-pot multicomponent synthesis, showcasing the scaffold's wide applicability (Parmar, Vala, & Patel, 2023).
Regioselectivity in Chemical Reactions
Regio-Orientation in Pyrazolo[1,5-a]pyrimidines
This work focuses on the regioselectivity and orientation of reactions involving 3(5)-aminopyrazoles and 1,3-bielectrophilic reagents, leading to the formation of pyrazolo[1,5-a]pyrimidines. It addresses the nucleophilicity of the exocyclic NH2 group and the endocyclic NH in 3(5)-aminopyrazoles, providing insights into the structural assignment of these compounds, which is crucial for designing specific reactions and developing targeted synthetic pathways (Mohamed & Mahmoud, 2019).
Safety and Hazards
As per the safety data sheet of a similar compound, “5-phenyl-1H-pyrazol-3-amine”, it is advisable to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation is recommended. In case of inhalation, it is advised to remove the victim to fresh air and keep at rest in a position comfortable for breathing .
Mechanism of Action
Target of Action
It’s known that pyrazoline derivatives, to which this compound belongs, are pharmacologically active scaffolds . They are present in several marketed molecules with a wide range of uses, establishing their importance in pharmaceutical and agricultural sectors .
Mode of Action
It’s known that pyrazolines can interact with various biological targets due to their versatile structure . The exact interaction with its targets and the resulting changes would depend on the specific biological target and the environmental conditions.
Biochemical Pathways
It’s known that pyrazoline derivatives can affect a wide range of biochemical pathways due to their broad-spectrum utility . The downstream effects would depend on the specific pathway and the context of the biological system.
Pharmacokinetics
The compound is a solid with a predicted boiling point of 3478° C at 760 mmHg and a predicted density of 11 g/cm^3 . These properties could influence its bioavailability and pharmacokinetics.
Result of Action
It’s known that pyrazoline derivatives can have a wide range of effects due to their broad-spectrum utility . The specific effects would depend on the biological context and the specific targets of the compound.
Properties
IUPAC Name |
2-phenyl-5-propan-2-ylpyrazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-9(2)11-8-12(13)15(14-11)10-6-4-3-5-7-10/h3-9H,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZIRPJOVBWGTDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN(C(=C1)N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401254797 | |
Record name | 3-(1-Methylethyl)-1-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401254797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
827614-44-8 | |
Record name | 3-(1-Methylethyl)-1-phenyl-1H-pyrazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=827614-44-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(1-Methylethyl)-1-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401254797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-phenyl-3-(propan-2-yl)-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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